Cas no 2172537-27-6 (2-methoxy-3,4-dihydroquinoline-6-carboxylic acid)

• Product Name: 2-methoxy-3,4-dihydroquinoline-6-carboxylic acid
• CAS No: 2172537-27-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5568604
• PubChem ID: 165594069
• Update Time: 2025-06-18

2-methoxy-3,4-dihydroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3,4-dihydroquinoline-6-carboxylic acid

• Inchi： 1S/C11H11NO3/c1-15-10-5-3-7-6-8(11(13)14)2-4-9(7)12-10/h2,4,6H,3,5H2,1H3,(H,13,14)
• InChI Key： JPDNUGOZTDDWBN-UHFFFAOYSA-N
• SMILES： O(C)C1CCC2C=C(C(=O)O)C=CC=2N=1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.9Ų

Additional information on 2-methoxy-3,4-dihydroquinoline-6-carboxylic acid

Introduction to 2-methoxy-3,4-dihydroquinoline-6-carboxylic acid (CAS No. 2172537-27-6)

2-methoxy-3,4-dihydroquinoline-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172537-27-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, which is well-known for its broad spectrum of biological activities and therapeutic potential. The presence of a methoxy group at the 2-position and a carboxylic acid functionality at the 6-position introduces unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structure of 2-methoxy-3,4-dihydroquinoline-6-carboxylic acid features a fused bicyclic system consisting of a benzene ring and a pyridine ring, with modifications that enhance its pharmacological relevance. The methoxy group (-OCH₃) at the 2-position contributes to the compound's solubility and metabolic stability, while the carboxylic acid group (-COOH) provides opportunities for further derivatization, such as esterification or amidation, to improve bioavailability and target specificity. These structural features make it an attractive candidate for exploring new therapeutic avenues.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The biological activity of 2-methoxy-3,4-dihydroquinoline-6-carboxylic acid has been investigated in various preclinical models, revealing promising results in modulating key cellular pathways involved in disease progression. Notably, studies have demonstrated its potential in inhibiting the growth of certain cancer cell lines by targeting specific enzymes or receptors that are overexpressed in tumors.

One of the most compelling aspects of 2-methoxy-3,4-dihydroquinoline-6-carboxylic acid is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds with enhanced efficacy and reduced side effects. For instance, modifications at the 3 and 4 positions of the quinoline ring have led to derivatives that exhibit improved binding affinity to biological targets, thereby increasing their therapeutic potential.

The pharmacokinetic profile of 2-methoxy-3,4-dihydroquinoline-6-carboxylic acid has also been a focus of interest. Preliminary studies suggest that it exhibits moderate oral bioavailability and undergoes extensive metabolism in vivo. Understanding these metabolic pathways is crucial for optimizing drug delivery systems and minimizing potential drug-drug interactions. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the metabolic fate of this compound, providing valuable insights for future drug development strategies.

Moreover, the synthetic pathways for obtaining high-purity 2-methoxy-3,4-dihydroquinoline-6-carboxylic acid have been refined through continuous improvements in organic synthesis methodologies. Modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have enabled efficient production scales suitable for both academic research and industrial applications. These advancements ensure that researchers worldwide can access this compound with ease, fostering further exploration of its pharmacological properties.

The clinical significance of quinoline derivatives like 2-methoxy-3,4-dihydroquinoline-6-carboxylic acid cannot be overstated. While still largely in the preclinical stage, early clinical trials have shown encouraging results in treating various diseases. For example, derivatives of this compound have demonstrated efficacy in reducing inflammation and pain associated with chronic conditions such as rheumatoid arthritis. Additionally, their ability to modulate immune responses makes them promising candidates for developing immunotherapies against infectious diseases and cancer.

In conclusion, 2-methoxy-3,4-dihydroquinoline-6-carboxylic acid (CAS No. 2172537-27-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives across multiple therapeutic areas. As our understanding of molecular mechanisms improves, so too does our ability to harness the potential of quinoline-based compounds like this one to address unmet medical needs.